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Compound of Interest

Compound Name:
18-Methoxy-18-oxooctadecanoic

acid

Cat. No.: B3029622 Get Quote

Technical Guide on the Safety of 18-Methoxy-18-
oxooctadecanoic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of the safety information for 18-
Methoxy-18-oxooctadecanoic acid (CAS No. 72849-35-5), a long-chain fatty acid derivative.

The information is compiled from various chemical supplier safety data sheets and public

chemical databases. This guide is intended for professionals in research and drug development

who may handle this substance. It summarizes key safety data, hazard classifications, and

recommended handling procedures. While specific toxicological studies on this compound are

not publicly available, this guide outlines the likely experimental frameworks used to determine

its known hazards.

Chemical Identification and Physical Properties
18-Methoxy-18-oxooctadecanoic acid, also known as Octadecanedioic acid monomethyl

ester, is a solid organic compound.[1][2] Its key identifiers and physical properties are

summarized below.
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Property Value Source(s)

CAS Number 72849-35-5 [1][2][3][4]

Molecular Formula C₁₉H₃₆O₄ [1][5]

Molecular Weight 328.49 g/mol [1]

Physical State Solid [5]

Melting Point 72-74 °C [2][4]

Boiling Point (Predicted) 439.8 ± 18.0 °C at 760 mmHg [4]

Density (Predicted) 0.965 ± 0.06 g/cm³ [2]

Appearance Colorless to light yellow solid [2]

Solubility

Soluble in organic solvents

(ethers, esters, alcohols);

insoluble in water.

[2]

Hazard Identification and Classification
This compound is classified as an irritant. The Globally Harmonized System (GHS)

classification is consistent across multiple suppliers.

Parameter Classification Source(s)

GHS Pictogram GHS07 (Exclamation Mark) [5]

Signal Word Warning [5][6]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[5][6]

Transport Information

Non-hazardous for road

(ADR/RID), sea (IMDG), and

air (IATA) transport.

[1]
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Note: Quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) values for 18-Methoxy-18-oxooctadecanoic acid are not readily

available in the public domain based on the conducted searches.

Precautionary Measures and Safe Handling
Based on the hazard classification, a series of precautionary statements and safe handling

procedures are recommended.
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Category
Precautionary
Statement Code(s)

Description Source(s)

Prevention P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[5]

P264

Wash hands

thoroughly after

handling.

[5]

P270

Do not eat, drink or

smoke when using

this product.

[5]

P271

Use only outdoors or

in a well-ventilated

area.

[5]

P280

Wear protective

gloves/protective

clothing and eye/face

protection.

[5][6]

Response P302 + P352

IF ON SKIN: Wash

with plenty of water

and soap.

[5]

P304 + P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[5][6]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[5][6]
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P312

Call a POISON

CENTER or

doctor/physician if you

feel unwell.

[6]

P332 + P313

If skin irritation occurs:

Get medical

advice/attention.

[6]

Storage -

Store in a sealed

container in a dry,

well-ventilated place.

Keep away from

sources of ignition.

[1][7]

Disposal -

Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.

-

Experimental Protocols for Hazard Determination
While the specific test reports for this compound are not available, the hazard classifications

(H315, H319) are typically determined using standardized methodologies, such as those

outlined by the Organisation for Economic Co-operation and Development (OECD).

Representative Protocol: In Vitro Skin Irritation (OECD
TG 439)
The "Causes skin irritation" (H315) classification is often based on in vitro tests using

Reconstructed human Epidermis (RhE) models.

Methodology:

Tissue Preparation: Commercially available RhE tissue models are cultured to form a

stratified, differentiated epidermis.
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Chemical Exposure: A precise amount of the test chemical (18-Methoxy-18-
oxooctadecanoic acid, likely dissolved in a suitable solvent or applied as a solid) is applied

topically to the tissue surface.

Incubation: The treated tissues are incubated for a defined period (e.g., 15-60 minutes).

Rinsing and Post-Incubation: The chemical is thoroughly rinsed off, and the tissues are

transferred to fresh medium and incubated for an extended period (e.g., 42 hours) to allow

for the development of cytotoxic effects.

Viability Assessment: Tissue viability is measured using a quantitative assay, most commonly

the MTT assay. In this assay, viable cells reduce the yellow MTT tetrazolium salt to a purple

formazan product, which is then extracted and quantified spectrophotometrically.

Classification: A substance is classified as an irritant if the mean tissue viability is reduced

below a defined threshold (e.g., ≤ 50%) compared to negative controls.

Representative Protocol: Serious Eye Damage/Eye
Irritation (OECD TG 492)
The "Causes serious eye irritation" (H319) classification can be determined using in vitro

methods on reconstructed human cornea-like epithelium (RhCE) models.

Methodology:

Tissue Preparation: 3D RhCE tissue models are equilibrated in culture medium.

Chemical Exposure: The solid test chemical (50 mg) or liquid (50 µL) is applied directly to the

epithelial surface of duplicate tissues.

Incubation: Tissues are exposed for a standardized duration (e.g., 6 hours for solids).

Post-Exposure Incubation: Tissues are rinsed and placed in a post-incubation medium for a

period (e.g., 18 hours) to allow for recovery or progression of injury.

Viability Assessment: Cell viability is determined using the MTT assay, similar to the skin

irritation protocol. The amount of formazan produced is directly proportional to the
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percentage of viable cells.

Classification: A chemical is identified as causing serious eye irritation if the mean tissue

viability falls below a specific threshold (e.g., ≤ 60%).

Visualized Workflows and Logic
The following diagrams illustrate the logical flow for risk assessment and the recommended

workflow for safe handling of 18-Methoxy-18-oxooctadecanoic acid.

GHS Hazard Identification

Required Personal Protective Equipment (PPE)

18-Methoxy-18-oxooctadecanoic Acid

H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Protective GlovesProtective Clothing Safety Goggles / Face Shield Respiratory Protection (if dust/aerosol)

Click to download full resolution via product page

Caption: GHS Hazard Identification and corresponding PPE recommendations.
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In Case of Exposure

Start: Handling the Substance

1. Assess Risks
(Review SDS: H315, H319, H335)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Ensure Proper Ventilation
(Fume Hood or Well-Ventilated Area)

4. Handle Substance with Care
(Avoid creating dust, Avoid contact)

Skin Contact:
Wash with soap and water

Eye Contact:
Rinse cautiously with water for several minutes

Inhalation:
Move to fresh air

5. Store Properly
(Sealed container, dry place)

Seek medical advice if symptoms persist End

Click to download full resolution via product page

Caption: Recommended safe handling workflow for laboratory use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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